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Compound of Interest

Compound Name: Ethyl nitrate

Cat. No.: B1199976

Solubility of Ethyl Nitrate: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of ethyl nitrate in
water and various organic solvents. The information is curated for professionals in research
and development who require precise data and methodologies for their work.

Quantitative Solubility Data

The solubility of ethyl nitrate is a critical parameter in its handling, application, and
environmental fate. Below are tabulated data summarizing its solubility in aqueous and organic
media.

Table 1: Solubility of Ethyl Nitrate in Water

L Henry's Law
Solubility ( g/100

Temperature (°C) mL) Constant (HScp) (M Citation
atm~?)

55 1.3 - [11(21(3]

4.9 - 4.88 +0.13 [4][5]

20.0 - 2.03 +0.06 [4][5]
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Note: Several sources describe ethyl nitrate as "insoluble in water" at ambient temperature,
which suggests limited solubility.[1][2][3][6][7][8] The Henry's Law constants indicate that ethyl
nitrate is expected to volatilize from water surfaces.[1][8]

Table 2: Solubility and Miscibility of Ethyl Nitrate in Organic Solvents

Solvent Solubility/Miscibility Citation
Ethanol Miscible (2113161181191
Diethyl Ether Miscible [L1112][3][6][9]

The octanol-water partition
coefficient (Kow) was

n-Octanol calculated from Henry's law [41[5]
constants, but specific

solubility data is not provided.

Alcohol (general) Soluble [11[7]

Experimental Protocols

Detailed experimental methodologies are crucial for reproducing and verifying solubility data.
The following section outlines a key protocol for determining the Henry's Law constant of ethyl
nitrate.

Determination of Henry's Law Constant

A recent study by Easterbrook et al. (2024) provides a detailed method for measuring the
Henry's law solubility constants of ethyl nitrate.[4][5]

Objective: To determine the temperature- and salinity-dependent Henry's law solubility
constants for ethyl nitrate in various solvents.

Apparatus:
o Jacketed bubble column apparatus with temperature control.

e Gas chromatograph (GC) for monitoring gas-phase concentrations.
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 Diffusion source for generating ethyl nitrate-containing gas streams.
Procedure:

o A known volume of the solvent (deionized water, synthetic sea salt solution, or n-octanol) is
placed in the jacketed bubble column.

o The temperature of the solvent is controlled by circulating a fluid through the jacket.

e A gas stream containing a stable concentration of ethyl nitrate, generated from a diffusion
source, is bubbled through the solvent.

e The concentration of ethyl nitrate in the gas phase at the inlet and outlet of the bubble
column is monitored over time using a gas chromatograph.

e The system is allowed to reach a gas-liquid equilibrium.

e The Henry's law constant (H) is calculated from the change in the gas-phase concentration
of ethyl nitrate over time, the gas flow rate, and the volume of the liquid.

o The temperature dependence of the Henry's law solubility is determined by performing
measurements at different temperatures and creating a van't Hoff plot.

Data Analysis: The relationship for gas-liquid equilibration and the temperature dependence of
Henry's law solubility are used to determine the relevant constants.[4] The octanol-water
partition coefficient (Kow) can be calculated from the determined Henry's law constants in
water and n-octanol.[4][5]

Visualizations
Experimental Workflow for Solubility Determination

The following diagram illustrates a general experimental workflow for determining the solubility
of a compound like ethyl nitrate in a given solvent.

Solubility Calculation
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Caption: General workflow for determining the solubility of a compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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